Cas no 2137852-49-2 (benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2137852-49-2
• MF: C₁₉H₂₀BrNO₃
• MW: 390.271004676819
• CID: 6350398
• PubChem ID: 165474062
• Update Time: 2025-05-26

benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 2137852-49-2
• EN300-1129013

• Inchi： 1S/C19H20BrNO3/c1-14-9-16(11-20)10-17-12-21(7-8-23-18(14)17)19(22)24-13-15-5-3-2-4-6-15/h2-6,9-10H,7-8,11-13H2,1H3
• InChI Key： HWEYMTJABFHFIJ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C2=C(C=1)CN(C(=O)OCC1C=CC=CC=1)CCO2

Computed Properties

• Exact Mass: 389.06266g/mol
• Monoisotopic Mass: 389.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Introduction to Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2)

Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a bromomethyl group and a carboxylate moiety, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The benzoxazepine core structure is a fused heterocyclic system consisting of a benzene ring and an oxygen-containing five-membered ring. This framework is known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of the bromomethyl group at the 7-position enhances the reactivity of the molecule, making it a versatile building block for further chemical modifications. Additionally, the presence of a methyl group at the 9-position contributes to the stability and solubility characteristics of the compound.

The carboxylate group at the 4-position of the benzoxazepine ring further extends its potential utility in drug design. Carboxylate groups are commonly employed in pharmaceuticals due to their ability to form stable salts and their role as bioactive moieties in various biological pathways. This feature makes Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2) particularly interesting for researchers exploring novel therapeutic strategies.

In recent years, there has been growing interest in benzoxazepine derivatives as potential candidates for treating neurological disorders such as epilepsy and Alzheimer's disease. The structural similarity of benzoxazepines to benzodiazepines suggests that they may interact with similar neurological receptors and channels. Preliminary studies have indicated that certain benzoxazepine derivatives exhibit properties that could be beneficial in modulating neuronal activity and protecting against neurodegeneration.

The synthesis of Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromomethyl group introduces a site for nucleophilic substitution reactions, which can be exploited to attach various functional groups or link the compound to other molecules. This flexibility is crucial for developing novel drug candidates that can be tailored to specific biological targets.

The carboxylate group also provides an opportunity for further derivatization through esterification or amidation reactions. These modifications can alter the pharmacokinetic properties of the compound, such as its solubility and metabolic stability, making it more suitable for clinical applications. Researchers have been exploring different synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical use.

One of the most exciting aspects of Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2) is its potential as a scaffold for drug discovery. By modifying its structure through combinatorial chemistry or high-throughput screening techniques, scientists can generate libraries of derivatives with enhanced biological activity and improved pharmacological profiles. This approach has already led to several promising candidates that are being evaluated in preclinical studies.

The latest research in this area has focused on understanding how structural modifications affect the biological activity of benzoxazepine derivatives. Computational modeling and molecular dynamics simulations have been particularly useful in predicting how these compounds interact with biological targets at the molecular level. These studies have provided valuable insights into optimizing drug design strategies and have helped identify new leads for further investigation.

In conclusion, Benzyl 7-(bromomethyl)-9-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137852-49-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents with potential applications in treating neurological disorders and other diseases. As research continues to uncover new biological activities and synthetic possibilities for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.